Cas no 132115-73-2 (methyl 2-fluoro-α-oxo-benzeneacetate)

• Product Name: methyl 2-fluoro-α-oxo-benzeneacetate
• CAS No: 132115-73-2
• Molecular Formula: C₉H₇FO₃
• Molecular Weight: 182.14800
• CID: 2905227
• PubChem ID: 10856111

methyl 2-fluoro-α-oxo-benzeneacetate Properties

Names and Identifiers

• methyl 2-fluoro-α-oxo-benzeneacetate
• .methyl 2-fluoro-;.Methyl 2-fluorophenylglyoxylate;
• KEUFBSCSAUHNJH-UHFFFAOYSA-N
• 2-Fluoro-oxo-benzeneacetic acid methyl ester
• methyl 2-fluorophenylglyoxalate
• Methyl 2-(2-fluorophenyl)-2-oxo-acetate
• SCHEMBL6606616
• Benzeneacetic acid, 2-fluoro-alpha-oxo-, methyl ester
• F80486
• methyl 2-(2-fluorophenyl)oxoacetate
• 132115-73-2
• methyl 2-(2-fluorophenyl)-2-oxoacetate

• InChIKey： KEUFBSCSAUHNJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7FO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5H,1H3

Computed Properties

• Exact Mass: 182.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.03792224g/mol
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.18140
• PSA: 43.37000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives